Cas no 1219903-01-1 (4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide)

• Product name: 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide
• CAS No: 1219903-01-1
• MF: C₂₀H₁₉FN₂O₂
• MW: 338.375468492508
• CID: 5947989
• PubChem ID: 49677402

4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide
• 4-(4-fluorophenyl)-N-[2-(4-methoxyphenyl)ethyl]-1H-pyrrole-2-carboxamide
• VU0527716-1
• SR-01000926101-1
• 1219903-01-1
• 4-(4-fluorophenyl)-N-(4-methoxyphenethyl)-1H-pyrrole-2-carboxamide
• F5882-6380
• SR-01000926101
• AKOS024527086

• Inchi： 1S/C20H19FN2O2/c1-25-18-8-2-14(3-9-18)10-11-22-20(24)19-12-16(13-23-19)15-4-6-17(21)7-5-15/h2-9,12-13,23H,10-11H2,1H3,(H,22,24)
• InChI Key： CPXGLVLDXJWPFG-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C(F)C=C2)C=C1C(NCCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 338.14305602g/mol
• Monoisotopic Mass: 338.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide

Recent Advances in the Study of 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide (CAS: 1219903-01-1)

The compound 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide (CAS: 1219903-01-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrrole-carboxamide scaffold, has been investigated for its role in modulating specific biological pathways, particularly those involved in inflammatory and oncogenic processes. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide, highlighting its efficient production through a multi-step organic synthesis involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, which are critical for subsequent pharmacological evaluations. Furthermore, the research team identified optimal conditions for large-scale synthesis, paving the way for industrial applications.

In terms of pharmacological activity, a recent preclinical study demonstrated that 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide exhibits potent inhibitory effects on NF-κB signaling, a key pathway implicated in chronic inflammation and cancer. The compound was shown to suppress the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models, suggesting its potential as an anti-inflammatory agent. Additionally, the study reported minimal cytotoxicity in normal cells, indicating a favorable safety profile.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as an anticancer agent. Researchers found that 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-3 and caspase-9. The study also highlighted the compound's ability to inhibit tumor growth in xenograft models, further supporting its therapeutic potential in oncology.

Despite these promising findings, challenges remain in the clinical translation of 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide. Current research is focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the goal of developing a novel therapeutic agent for inflammatory diseases and cancer.

In conclusion, 4-(4-fluorophenyl)-N-2-(4-methoxyphenyl)ethyl-1H-pyrrole-2-carboxamide (CAS: 1219903-01-1) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it a valuable subject for further research. Continued investigations into its mechanism of action and therapeutic applications are expected to yield significant advancements in the treatment of inflammation and cancer.